Anticancer agent 235

• Molecular Formula: C17H13ClN2O
• Molecular Weight: 296.7 g/mol
• InChI: InChI=1S/C17H13ClN2O/c1-20-16-6-3-11(18)7-10(16)8-14-13-5-4-12(21-2)9-15(13)19-17(14)20/h3-9H,1-2H3
• InChIKey: RJKACWUBQPTQCW-UHFFFAOYSA-N

Anticancer Agent 235 (Compound 49/CMNC): A 2-Chloro-8-Methoxy-Neocryptolepine Derivative Targeting PI3K/AKT/mTOR in Colorectal Cancer

Anticancer agent 235, also designated as Compound 49 or CMNC (2-chloro-8-methoxy-5-methyl-5H-indolo[2,3-b]quinoline), is a semi-synthetic derivative of the natural indoloquinoline alkaloid neocryptolepine [1]. It functions as a modulator of the PI3K/AKT/mTOR signaling pathway, promoting intracellular reactive oxygen species (ROS) generation, reducing mitochondrial membrane potential, and inducing G2/M cell-cycle arrest and apoptosis in colorectal cancer cells [1][2]. The compound carries a characteristic 2-chloro and 8-methoxy substitution on the indolo[2,3-b]quinoline core, which drives its selectivity and potency differentiation from the parent natural product [1].

P PI3K/AKT/mTOR pathway modulation studies

R ROS generation and mitochondrial membrane potential disruption assays

C Colorectal cancer cell-cycle arrest and apoptosis endpoint research

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. doi:10.1021/acsomega.4c03101 View Source
• [2] MedChemExpress. Anticancer agent 235 (Compound 49) Product Datasheet. CAS: 2411108-21-7. View Source

Why In-Class PI3K/AKT/mTOR Modulators or Other Neocryptolepine Derivatives Cannot Substitute for Anticancer Agent 235

Despite sharing the indolo[2,3-b]quinoline scaffold with neocryptolepine and its derivatives, Anticancer agent 235 bears a unique 2-chloro-8-methoxy substitution pattern that confers a 17-fold cytotoxicity enhancement on colorectal cancer HCT116 cells relative to the parent alkaloid, an effect not replicated by the 2-methyl analog MMNC, which engages a different primary protein target (CDK1 rather than PI3K) [1][2]. Generic PI3K pathway inhibitors (e.g., LY294002, BKM120) lack the colorectal-cancer-selective cytotoxicity window observed for this compound, where IC50 on normal intestinal epithelial HIEC cells exceeds 50 μM versus 0.35–0.54 μM on colorectal cancer lines [1][3]. Substitution with standard-of-care 5-fluorouracil is ineffective at matched concentrations on HCT116 cells, making this compound a non-interchangeable tool for PI3K/AKT/mTOR-driven colorectal cancer research [1].

⚠ 2-Chloro-8-methoxy substitution yields a response profile not replicated by the parent alkaloid or 2-methyl analog; the analog may engage CDK1 rather than PI3K, altering pathway interpretation.

⚠ Generic PI3K inhibitors lack the reported colorectal cancer cell-line selectivity window, limiting tissue-specific pathway analysis.

⚠ 5-Fluorouracil shows limited effect at matched concentrations on HCT116 cells; this compound addresses a distinct research endpoint profile.

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. doi:10.1021/acsomega.4c03101 View Source
• [2] Jiang X. Study on the Screening for Anti-tumor Activity of Neocryptolepine Derivatives and Its Mechanism of Inhibiting Proliferation of Colorectal Cancer Cells. Master's Thesis, Lanzhou University. 2023. View Source
• [3] Ma Y, Zhu H, Jiang X, et al. Biological Evaluation of 8-Methoxy-2,5-dimethyl-5H-indolo[2,3-b] Quinoline as a Potential Antitumor Agent via PI3K/AKT/mTOR Signaling. Int J Mol Sci. 2023;24(20):15142. doi:10.3390/ijms242015142 View Source

Quantitative Head-to-Head Differentiation Evidence for Anticancer Agent 235 (Compound 49) Against Key Comparators

17-Fold Superior Potency on Colorectal Cancer HCT116 Cells Versus Parent Neocryptolepine

Anticancer agent 235 (Compound 49) exhibits an IC50 of 0.35 ± 0.04 μM against HCT116 colorectal cancer cells, representing a 17.9-fold potency enhancement over the parent natural product neocryptolepine (IC50 = 6.26 ± 1.22 μM) in the same 48-hour MTT assay [1]. This improvement is attributed to the introduction of the 2-chloro and 8-methoxy substituents on the indoloquinoline core [1].

Potency vs Parent

Head-to-head

IC50 0.35 µM vs 6.26 µM (neocryptolepine); 17.9-fold difference

Supports reported potency context in HCT116 colorectal cancer model

48-h MTT assay; extrapolation to other assay formats requires review

Evidence Dimension	Cytotoxicity (IC50) against HCT116 colorectal cancer cells
Target Compound Data	IC50 = 0.35 ± 0.04 μM
Comparator Or Baseline	Neocryptolepine: IC50 = 6.26 ± 1.22 μM
Quantified Difference	17.9-fold lower IC50 (greater potency)
Conditions	MTT assay, 48-hour treatment, HCT116 human colorectal carcinoma cell line

Why This Matters

Procurement of the parent neocryptolepine would require 18-fold higher concentrations to achieve equivalent target engagement in HCT116 models, increasing solvent toxicity and off-target risk.

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. Table 1. doi:10.1021/acsomega.4c03101 View Source

Differential Normal-Cell Sparing: >143-Fold Selectivity Window for HCT116 Over HIEC Versus Only 5-Fold for Neocryptolepine

In the same 48-hour MTT assay panel, Anticancer agent 235 displayed an IC50 exceeding 50 μM against human normal intestinal epithelial HIEC cells, compared to 31.37 ± 0.44 μM for neocryptolepine [1]. The calculated selectivity index (IC50 HIEC / IC50 HCT116) for Anticancer agent 235 is >143, versus only 5.0 for neocryptolepine, representing an approximately 29-fold improvement in the cancer-to-normal discrimination window [1].

Selectivity Index

Head-to-head

SI (HIEC/HCT116) >143 vs 5.0 (neocryptolepine); ~29-fold wider window

Wider selectivity index reported; may support intestinal epithelial endpoint monitoring in model studies

MTT assay, normal HIEC vs cancer HCT116; in vivo context not assessed

Evidence Dimension	Selectivity index (IC50 normal HIEC / IC50 cancer HCT116)
Target Compound Data	HIEC IC50 > 50 μM; SI = >143
Comparator Or Baseline	Neocryptolepine: HIEC IC50 = 31.37 ± 0.44 μM; SI = 5.0
Quantified Difference	~29-fold improved selectivity index
Conditions	MTT assay, 48-hour treatment, HCT116 (cancer) vs HIEC (normal intestinal epithelial) cells

Why This Matters

The dramatically widened selectivity window makes Anticancer agent 235 a superior candidate for in vivo colorectal cancer studies where sparing intestinal epithelium is critical for minimizing weight loss and GI toxicity.

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. Table 1. doi:10.1021/acsomega.4c03101 View Source

Divergent Primary Molecular Target Versus Closest Structural Analog MMNC (Compound 44): PI3K Docking Versus CDK1

Although Anticancer agent 235 (CMNC, IC50 HCT116 = 0.35 μM) and its closest structural analog MMNC (Compound 44, 2-methyl-8-methoxy-neocryptolepine, IC50 HCT116 = 0.33 μM) exhibit nearly equipotent cytotoxicity on HCT116 cells, molecular docking studies reveal that CMNC preferentially interacts with the PI3KCA receptor, whereas MMNC shows stronger interaction with CDK1 [1][2]. This mechanistic divergence means that despite similar potency, the two compounds are not functionally interchangeable for pathway-specific investigations [2].

Target Engagement

Reported

Docks to PI3KCA; analog MMNC preferentially docks to CDK1 despite similar cytotoxicity

PI3KCA docking reported; CDK1 engagement by analog may confound pathway-specific conclusions

Near-equipotent cytotoxicity may mask mechanistic divergence

Evidence Dimension	Primary molecular target engagement by molecular docking
Target Compound Data	CMNC (Compound 49): preferential docking to PI3KCA receptor
Comparator Or Baseline	MMNC (Compound 44): preferential docking to CDK1; HCT116 IC50 = 0.33 μM
Quantified Difference	Qualitatively distinct primary target protein (PI3K vs CDK1) despite IC50 difference of only 0.02 μM
Conditions	Molecular docking studies; HCT116 cytotoxicity assays; Western blot confirmation of PI3K/AKT/mTOR pathway modulation

Why This Matters

Researchers requiring specific PI3K/AKT/mTOR pathway modulation should select CMNC over MMNC; procurement of MMNC as a substitute would confound pathway-specific experimental conclusions.

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. Figure 5. doi:10.1021/acsomega.4c03101 View Source
• [2] Jiang X. Study on the Screening for Anti-tumor Activity of Neocryptolepine Derivatives and Its Mechanism of Inhibiting Proliferation of Colorectal Cancer Cells. Master's Thesis, Lanzhou University. 2023. View Source

Colorectal Cancer Cell Line-Selective Cytotoxicity Profile Superior to Clinical Standard 5-Fluorouracil

In direct comparison within the same 48-hour assay system, Anticancer agent 235 demonstrated potent cytotoxicity on HCT116 (IC50 = 0.35 μM) and Caco-2 (IC50 = 0.54 μM) colorectal cancer cells, whereas 5-fluorouracil—the clinical standard-of-care for colorectal cancer—exhibited negligible inhibitory effect on HCT116 cells at equivalent concentrations [1]. Furthermore, Anticancer agent 235 showed 49.8-fold lower potency on gastric cancer AGS cells (IC50 = 26.9 μM) relative to HCT116, indicating colorectal-lineage selectivity not observed with neocryptolepine, which was equipotent on AGS (IC50 = 5.81 μM) [1].

CRC-Selective Cytotoxicity

Head-to-head

HCT116 0.35 µM, Caco-2 0.54 µM; AGS 26.9 µM (49.8-fold selectivity); 5-FU inactive on HCT116

Colorectal cancer cell-line selectivity reported; 5-FU showed limited response in comparable assay

MTT assay, multi-line panel; gastric AGS as selectivity control

Evidence Dimension	Cytotoxicity across multiple cancer cell lines and normal cells at 48 h
Target Compound Data	HCT116: 0.35 μM; Caco-2: 0.54 μM; AGS: 26.9 μM; HIEC: >50 μM
Comparator Or Baseline	5-FU: negligible on HCT116 at same concentrations; Neocryptolepine: HCT116: 6.26 μM, AGS: 5.81 μM, HIEC: 31.37 μM
Quantified Difference	Anticancer agent 235 shows 49.8-fold CRC (HCT116) vs gastric (AGS) selectivity; neocryptolepine shows only 0.93-fold (non-selective); 5-FU ineffective on HCT116 at tested concentrations
Conditions	MTT assay, 48-hour treatment; HCT116, Caco-2, AGS, PANC-1, SMMC-7721, HIEC cell lines

Why This Matters

This compound provides a colorectal-cancer-selective pharmacological tool that outperforms the clinical standard 5-FU in relevant cell models, enabling CRC-focused mechanistic studies without confounding activity on gastric or other cancer lineages.

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. Table 1, Figure 1. doi:10.1021/acsomega.4c03101 View Source

Dual ROS/Mitochondrial and PI3K/AKT/mTOR Signaling Mechanism Confirmed by Western Blot Protein Modulation

Anticancer agent 235 engages a dual cytotoxic mechanism: it promotes intracellular ROS production and reduces mitochondrial membrane potential (ΔΨm) while simultaneously down-regulating PI3KCA, p-AKT, and p-mTOR protein expression as confirmed by Western blot [1][2]. This dual mechanism differentiates it from classic PI3K inhibitors such as LY294002 (a pan-PI3K inhibitor, p110α IC50 = 0.5 μM) that primarily act through ATP-competitive kinase inhibition without concomitant ROS induction [3]. The combination of mitochondrial pathway activation (upregulation of cleaved caspase-9, downregulation of p-Bad) and PI3K/AKT/mTOR axis suppression is not observed with neocryptolepine, which primarily acts via topoisomerase II inhibition and DNA intercalation [1].

Dual Mechanism

Reported

ROS↑, ΔΨm↓, PI3KCA↓, p-AKT↓, p-mTOR↓ (WB/flow); LY294002 only PI3K inhibition

Dual ROS/mitochondrial and PI3K pathway endpoints confirmed; may serve multi-endpoint assay context

Mechanistic differentiation from classic PI3K inhibitor; neocryptolepine lacks this profile

Evidence Dimension	Mechanism of action: signaling pathway modulation and cell death induction
Target Compound Data	ROS↑, ΔΨm↓, PI3KCA↓, p-AKT↓, p-mTOR↓, cleaved caspase-9↑, p-Bad↓, cyclin B1↓, G2/M arrest
Comparator Or Baseline	Neocryptolepine: topoisomerase II inhibition, DNA intercalation, G2/M arrest only; LY294002: PI3K inhibition only (no ROS/mitochondrial mechanism reported at comparable concentrations)
Quantified Difference	Qualitative mechanistic differentiation: dual mitochondrial + signaling pathway mechanism vs single mechanism in comparators
Conditions	Western blot on HCT116 and Caco-2 cells; flow cytometry for ROS (DCFH-DA) and ΔΨm (JC-1); molecular docking with PI3KCA

Why This Matters

The dual mechanism enables this compound to serve as a multi-endpoint positive control in colorectal cancer studies, simultaneously validating ROS/mitochondrial and PI3K/AKT/mTOR readouts without requiring two separate tool compounds.

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. Figure 5, Figure 6. doi:10.1021/acsomega.4c03101 View Source
• [2] Jiang X. Study on the Screening for Anti-tumor Activity of Neocryptolepine Derivatives and Its Mechanism of Inhibiting Proliferation of Colorectal Cancer Cells. Master's Thesis, Lanzhou University. 2023. View Source
• [3] Vlahos CJ, Matter WF, Hui KY, Brown RF. A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). J Biol Chem. 1994;269(7):5241-5248. PMID: 8106507. View Source

Anti-Migratory and Anti-Clonogenic Activity at Sub-Cytotoxic Concentrations: Functional Differentiation from Cytotoxic-Only Agents

Beyond cytotoxicity, Anticancer agent 235 inhibits HCT116 colony formation and suppresses cell migration in Transwell assays at concentrations that do not cause direct cell death [1][2]. In contrast, neocryptolepine's reported anti-proliferative activity is primarily attributed to DNA intercalation and topoisomerase II poisoning without documented anti-migratory effects at sub-cytotoxic concentrations [1]. The anti-clonogenic activity of Anticancer agent 235 was confirmed in both HCT116 and Caco-2 cells, with colony number decreasing in a concentration-dependent manner [1].

Anti-Migratory Activity

Class-level

Inhibits colony formation and migration at sub-cytotoxic concentrations; absent in neocryptolepine

Sub-cytotoxic anti-migratory activity reported; may support metastasis-related endpoint studies

Transwell and colony formation assays; concentration ranges require verification

Evidence Dimension	Anti-clonogenic and anti-migratory activity
Target Compound Data	Concentration-dependent inhibition of colony formation and cell migration (Transwell) in HCT116 and Caco-2 cells
Comparator Or Baseline	Neocryptolepine: no reported anti-migratory activity at sub-cytotoxic concentrations; DNA intercalation/topoisomerase II mechanism only
Quantified Difference	Qualitative functional differentiation: anti-migratory + anti-clonogenic vs primarily cytotoxic only
Conditions	Plate colony formation assay (7–10 days); Transwell migration assay; sub-cytotoxic concentration ranges for migration studies

Why This Matters

The anti-migratory property at sub-cytotoxic concentrations makes this compound valuable for metastasis-relevant studies where maintaining cell viability is necessary, a capability absent from the parent neocryptolepine.

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. Figure 2, Figure 3. doi:10.1021/acsomega.4c03101 View Source
• [2] Jiang X. Study on the Screening for Anti-tumor Activity of Neocryptolepine Derivatives and Its Mechanism of Inhibiting Proliferation of Colorectal Cancer Cells. Master's Thesis, Lanzhou University. 2023. View Source

Optimal Research and Procurement Application Scenarios for Anticancer Agent 235 Based on Comparative Evidence

Colorectal Cancer PI3K/AKT/mTOR Pathway-Specific Mechanistic Studies Requiring Differentiation from CDK1-Mediated Effects

When investigating PI3K/AKT/mTOR signaling specifically in colorectal cancer models, Anticancer agent 235 is the preferred tool compound over its closest structural analog MMNC. Despite near-identical HCT116 IC50 values (0.35 vs 0.33 μM), molecular docking and Western blot evidence confirms that Anticancer agent 235 engages PI3KCA, whereas MMNC preferentially docks to CDK1 [1][2]. Using MMNC as a substitute would introduce confounding CDK1-mediated cell-cycle effects that are not representative of PI3K pathway modulation. This scenario applies to target validation studies, pathway reporter assays, and phospho-AKT/mTOR biomarker analysis in colorectal cancer cell lines [1].

In Vitro Colorectal Cancer Selectivity Screening Panels Using Multi-Cell-Line Comparative Cytotoxicity Profiling

Anticancer agent 235 exhibits a colorectal-cancer-selective cytotoxicity profile (HCT116 IC50 = 0.35 μM; Caco-2 IC50 = 0.54 μM) with 49.8-fold lower activity on gastric cancer AGS cells (IC50 = 26.9 μM), making it an ideal reference agent for CRC-specific screening campaigns [1]. This selectivity is not observed with neocryptolepine, which shows non-selective cytotoxicity across lineages (AGS IC50 = 5.81 μM, only 0.93-fold different from HCT116) [1]. Procurement for multi-cell-line panels should use this compound as a CRC-selective positive control, reserving neocryptolepine for pan-cytotoxicity benchmarking [1].

Therapeutic Window Optimization Studies Requiring Normal Intestinal Epithelial Sparing Data

For lead optimization programs aimed at minimizing GI toxicity in colorectal cancer therapy, Anticancer agent 235 provides a validated benchmark with a >143-fold selectivity index (HIEC IC50 > 50 μM / HCT116 IC50 0.35 μM) [1]. This selectivity window is 29-fold wider than neocryptolepine's (SI = 5.0) and significantly exceeds that of MMNC (HIEC IC50 = 11.27 μM, SI = 34.2) [1][2]. Programs requiring structure-selectivity relationship (SSR) analysis around the 2-chloro-8-methoxy pharmacophore should use this compound as the reference standard [1].

Dual-Mechanism Positive Control for ROS/Mitochondrial Apoptosis and PI3K/AKT/mTOR Signaling Co-Activation Studies

Anticancer agent 235 simultaneously induces ROS production, reduces mitochondrial membrane potential, and suppresses PI3KCA/p-AKT/p-mTOR signaling in HCT116 and Caco-2 cells, as confirmed by flow cytometry and Western blot [1][2]. This dual mechanism makes it uniquely suitable as a single-agent positive control in experiments requiring co-validation of both mitochondrial stress and PI3K pathway endpoints. Classic PI3K inhibitors (e.g., LY294002) do not induce ROS at comparable concentrations, while neocryptolepine lacks PI3K pathway engagement [1]. Procurement of this single compound can replace two separate tool agents in multi-endpoint assay protocols [1].

Application

Selection Property

Validation Focus

PI3K/AKT/mTOR pathway mechanistic studies

PI3KCA target engagement over CDK1

Pathway-specific biomarker analysis (p-AKT/mTOR)

CRC cell-line selectivity screening

Colorectal cancer lineage selectivity profile

Multi-cell-line comparative cytotoxicity benchmarking

Intestinal epithelial sparing endpoint studies

Normal vs cancer selectivity window

GI toxicity-related endpoint monitoring in model

Multi-endpoint ROS/PI3K pathway co-activation studies

Dual ROS/mitochondrial + PI3K pathway engagement

Co-validation of oxidative stress and signaling readouts

• [1] Ma Y, Zhu H, Jiang X, et al. Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. ACS Omega. 2024;9(28):30698-30707. doi:10.1021/acsomega.4c03101 View Source
• [2] Jiang X. Study on the Screening for Anti-tumor Activity of Neocryptolepine Derivatives and Its Mechanism of Inhibiting Proliferation of Colorectal Cancer Cells. Master's Thesis, Lanzhou University. 2023. View Source